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Compound of Interest

Compound Name: 3-(Butylamino)propionitrile

Cat. No.: B1266221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This whitepaper provides a comprehensive technical overview of 3-
(Butylamino)propionitrile, a versatile bifunctional molecule with significant potential in organic

synthesis and pharmaceutical research. The document details its physicochemical properties,

synthesis protocols, key chemical reactions, and established applications. Emphasis is placed

on its role as a building block in the development of more complex molecules and its utility in

the design of peptidomimetic drug candidates. Safety and handling protocols are also outlined

to ensure its proper use in a laboratory setting.

Physicochemical Properties
3-(Butylamino)propionitrile is an organic compound featuring both a secondary amine and a

nitrile functional group.[1] Its chemical structure lends it to a variety of chemical

transformations, making it a valuable intermediate. The key physicochemical properties are

summarized in the table below.
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Property Value Source

CAS Number 693-51-6 [2][3]

Molecular Formula C₇H₁₄N₂ [2][4]

Molecular Weight 126.20 g/mol [2][4]

Boiling Point 104-106 °C (at 10 mmHg) [3]

Density 0.86 g/mL [3][4]

Melting Point 48.5-49.5 °C [5]

pKa 8.70 ± 0.19 (Predicted) [5]

LogP (Octanol/Water Partition

Coefficient)
1.290 (Crippen Calculated) [2]

Water Solubility (log₁₀WS) -1.81 (Crippen Calculated) [2]

Synonyms
3-Butylamino-propanenitrile, 3-

(N-butylamino)propionitrile
[3][5]

Synthesis and Reactivity
General Synthesis Protocol
The synthesis of 3-(Butylamino)propionitrile is typically achieved through the cyanoethylation

of n-butylamine. This reaction involves the Michael addition of butylamine to acrylonitrile. A

general process for the preparation of 3-aminopropionitriles involves reacting an amine with an

acrylonitrile.[6]

Experimental Protocol:

Reactants: An amine (e.g., n-butylamine) and an acrylonitrile are reacted in a molar ratio

ranging from 0.9:1 to 100:1.[6]

Catalyst: The reaction is facilitated by a heterogeneous catalyst, such as aluminum oxide,

silicon dioxide, or acidic zeolites.[6]
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Conditions: The reaction is carried out at a temperature between 40°C and 200°C and a

pressure of 1 to 350 bar.[6] For reactions involving primary amines like butylamine, the

preferred conditions are typically between 80°C to 160°C and 1 to 150 bar.[6]

Procedure: The reaction can be performed in a batch or continuous-flow reactor.[6] The

reactants are passed over the catalyst bed under the specified temperature and pressure

conditions. The resulting product, 3-(Butylamino)propionitrile, is then isolated and purified

using standard laboratory techniques such as distillation.

A reference to a specific synthesis of 3-(butylamino)propionitrile can be found in the Journal

of the American Chemical Society, 1946, volume 68, page 1217.[3]

Reactants Reaction Conditions

Butylamine

Michael Addition
(Cyanoethylation)

Acrylonitrile Temperature (40-200 °C) Pressure (1-350 bar) Catalyst (e.g., Al₂O₃)

3-(Butylamino)propionitrile

Click to download full resolution via product page

General synthesis workflow for 3-(Butylamino)propionitrile.

Key Chemical Reactions
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The presence of both amine and nitrile groups allows 3-(Butylamino)propionitrile to undergo

a variety of chemical transformations.

Hydrolysis: Under acidic or basic conditions, the nitrile group can be hydrolyzed to form the

corresponding carboxylic acid, 3-(butylamino)propanoic acid, or the corresponding amide.[1]

Reduction: The nitrile group can be reduced to a primary amine, yielding N-butylpropane-1,3-

diamine.

Amine Reactions: The secondary amine can participate in condensation reactions and can

be further alkylated or acylated to introduce additional functional groups.[1]

3-(Butylamino)propionitrile

3-(Butylamino)propanoic Acid

Hydrolysis
(H⁺/H₂O or OH⁻/H₂O)

N-butylpropane-1,3-diamine

Reduction
(e.g., LiAlH₄ or H₂/Catalyst)

Click to download full resolution via product page

Key chemical transformations of 3-(Butylamino)propionitrile.

Applications in Research and Drug Development
3-(Butylamino)propionitrile serves as a valuable building block in several areas of chemical

and pharmaceutical research.

Organic Synthesis: The dual functionality of the molecule makes it a versatile starting

material for synthesizing more complex molecules.[1] The nitrile and amine groups can be

selectively modified to build diverse molecular scaffolds.[1]

Peptidomimetic Drug Development: The aminonitrile functionality is a key structural motif in

the design of peptidomimetics.[1] These compounds mimic the structure and biological
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activity of natural peptides but often possess improved pharmacological properties, such as

greater metabolic stability and better bioavailability.[1] The amine group in 3-
(butylamino)propionitrile provides a site for peptide bond formation, while the overall

structure can serve as a template to mimic peptide backbones.

Material Science: The molecule possesses both a hydrophobic butyl group and a hydrophilic

amine group, making it amphiphilic.[1] This property suggests potential applications in

material science, for example, in the development of surfactants, emulsifiers, or self-

assembling materials.[1]

Core Structural Features Primary Applications

3-(Butylamino)propionitrile
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Relationship between structure and applications.

Safety and Handling
3-(Butylamino)propionitrile is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Hazard Identification:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5]

Irritation: Causes skin irritation and serious eye irritation.[5][7] May cause respiratory

irritation.[5]
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Precautionary Measures and Handling:

Ventilation: Use only outdoors or in a well-ventilated area.[8]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[7]

Handling Practices: Avoid breathing mist, vapors, or spray.[7] Do not get in eyes, on skin, or

on clothing.[8] Wash hands and skin thoroughly after handling.[7] Do not eat, drink, or smoke

when using this product.[8]

First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[5]

If on Skin: Take off immediately all contaminated clothing. Wash with plenty of soap and

water. Call a POISON CENTER or doctor if you feel unwell.[7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

Storage:

Store locked up in a cool, dark, and well-ventilated place.[7]

Keep the container tightly closed.[7]

Conclusion
3-(Butylamino)propionitrile (CAS 693-51-6) is a chemical intermediate with significant utility

for researchers in organic chemistry and drug discovery. Its defined physicochemical properties

and established synthesis routes make it an accessible building block. The presence of two

distinct and reactive functional groups provides a platform for the creation of diverse and

complex molecular architectures, particularly in the field of peptidomimetics. While its

applications are promising, adherence to strict safety and handling protocols is mandatory due
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to its inherent toxicity and irritant properties. This guide serves as a foundational resource for

professionals seeking to leverage the chemical potential of this compound in their research and

development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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